Cas no 2229380-55-4 (1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 2229380-55-4
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 6450395
• PubChem ID: 165709084
• Update Time: 2025-09-28

1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene
• 2229380-55-4
• EN300-1954942

• Inchi： 1S/C11H8F3NO2/c1-3-7(2)9-5-4-8(11(12,13)14)6-10(9)15(16)17/h1,4-7H,2H3
• InChI Key： VONNZKNBGXWTLR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C#C)C)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene

Chemical Profile of 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene (CAS No. 2229380-55-4)

1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene, identified by the CAS number 2229380-55-4, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of arylalkyne derivatives, characterized by the presence of both a terminal alkyne group and nitro substituents, which contribute to its distinct reactivity and electronic properties. The introduction of a trifluoromethyl group further enhances its chemical profile, making it a candidate for various synthetic transformations and functionalization strategies.

The molecular structure of 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene consists of a benzene ring substituted with a nitro group at the 2-position and a trifluoromethyl group at the 4-position, with an alkyne linkage at the 1-position connecting it to a butyl chain. This arrangement imparts significant electronic effects, including electron-withdrawing influences from both the nitro and trifluoromethyl groups, which can modulate the reactivity of the aromatic system. The presence of the alkyne functionality provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in drug discovery and material science.

In recent years, there has been growing interest in arylalkyne derivatives due to their potential as intermediates in the synthesis of complex molecules. The combination of an alkyne and nitro group in 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene allows for multiple pathways of functionalization, making it a valuable building block for medicinal chemists. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce additional substituents at various positions of the benzene ring, enabling the construction of structurally diverse libraries for screening purposes.

The trifluoromethyl group is particularly noteworthy in this context, as it is a common pharmacophore found in many bioactive compounds. Its electron-withdrawing nature can enhance binding affinity to biological targets, while also improving metabolic stability. This makes 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene a promising candidate for further development into novel therapeutic agents. Additionally, the nitro group can be reduced to an amine under appropriate conditions, providing another avenue for structural diversification.

Recent studies have highlighted the utility of arylalkyne derivatives in the development of photodynamic therapy agents and organic electronics. The high reactivity of the alkyne group allows for facile conjugation with photosensitizers or electron-deficient moieties, respectively. Furthermore, the electronic properties modulated by the nitro and trifluoromethyl groups can influence charge transport characteristics, making this compound relevant for applications in optoelectronic materials.

The synthesis of 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene typically involves multi-step processes starting from commercially available precursors. A common approach involves halogenation of a suitable benzene derivative followed by coupling with a terminal alkyne via Sonogashira coupling. The introduction of the nitro group can be achieved through electrophilic aromatic substitution reactions, while fluorination strategies can be employed to install the trifluoromethyl moiety. These synthetic routes highlight the compound's versatility as a synthetic intermediate.

In conclusion, 1-(but-3-yn-2-yl)-2-nitro-4-(trifluoromethyl)benzene (CAS No. 2229380-55-4) represents an intriguing compound with significant potential in medicinal chemistry and materials science. Its unique structural features, including the presence of an alkyne linkage, nitro substituent, and trifluoromethyl group, make it a valuable scaffold for further exploration. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing both therapeutic and technological innovations.